Cas no 57-54-5 (Aziridinium,1-(2-chloroethyl)-1-methyl-)

• Product Name: Aziridinium,1-(2-chloroethyl)-1-methyl-
• CAS No: 57-54-5
• MF: C₅H₁₁ClN
• MW: 120.600540399551
• CID: 373145
• PubChem ID: 5989
• Update Time: 2025-04-19

Aziridinium,1-(2-chloroethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Aziridinium,1-(2-chloroethyl)-1-methyl-
• 1-(2-chloroethyl)-1-methylaziridin-1-ium
• N-2-Chloroethyl-N-methylaziridinium
• SCHEMBL9974633
• DTXSID90205603
• Chlorimine mustard
• 1-Methyl-1-(beta-chloroethyl)ethylenimonium
• 1-(2-Chloroethyl)-1-methylaziridinium
• BRN 3535924
• 57-54-5
• N-(2-Chloroethyl)-N-methylaziridinium ion
• AZIRIDINIUM, 1-(2-CHLOROETHYL)-1-METHYL-

• Inchi： 1S/C5H11ClN/c1-7(3-2-6)4-5-7/h2-5H2,1H3/q+1
• InChI Key： LWMDBBLXXQCZLB-UHFFFAOYSA-N
• SMILES： ClCC[N+]1(C)CC1

Computed Properties

• Exact Mass: 155.027
• Monoisotopic Mass: 155.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0166 (rough estimate)
• Boiling Point: 189.09°C (rough estimate)
• Refractive Index: 1.5304 (estimate)